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Compound of Interest

Compound Name: 14,15-EE-5(Z)-E

Cat. No.: B563756 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. This guide provides essential safety and logistical information for the disposal of

14,15-EE-5(Z)-E, a structural analog of 14,15-epoxyeicosatrienoic acid (14,15-EET). While

specific, publicly available disposal protocols for 14,15-EE-5(Z)-E are not available, this

document outlines a recommended procedure based on general best practices for hazardous

waste management and the known properties of the compound.

Chemical and Physical Properties
A summary of the key identifiers and properties of 14,15-EE-5(Z)-E is presented below to

inform safe handling and disposal decisions.

Property Value

CAS Number 519038-92-7

Molecular Formula C₂₀H₃₆O₃

Molecular Weight 324.5 g/mol

Alternate Names 14,15-Epoxyeicosa-5(Z)-enoic Acid

Storage Solution at -20°C for up to 2 years

Transport Information Classified as a Dangerous Good for transport[1]
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Recommended Disposal Protocol
The following step-by-step procedure is a recommended guideline for the proper disposal of

14,15-EE-5(Z)-E. This protocol is based on standard practices for the disposal of laboratory

chemical waste and should be adapted to comply with local, state, and federal regulations.

1. Waste Identification and Characterization:

Consult the Safety Data Sheet (SDS) for 14,15-EE-5(Z)-E to understand its specific hazards.

Although a specific SDS was not found in the search, suppliers like Santa Cruz

Biotechnology should be contacted for this information.

Based on its classification as a "Dangerous Good for transport," it should be handled as

hazardous waste.[1]

If mixed with other substances, the entire mixture should be treated as hazardous waste.

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-

resistant gloves, when handling 14,15-EE-5(Z)-E waste.

3. Waste Segregation and Storage:

Do not mix 14,15-EE-5(Z)-E waste with incompatible materials.

Store the waste in a designated, well-ventilated, and secure satellite accumulation area near

the point of generation.

The storage container must be chemically compatible with the waste, in good condition, and

have a secure, leak-proof lid.

4. Labeling:

Clearly label the waste container with the words "Hazardous Waste" and the full chemical

name: "14,15-EE-5(Z)-E".

Indicate the approximate concentration and quantity of the waste.
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Include the date when the waste was first added to the container.

5. Disposal Request and Pickup:

Follow your institution's established procedures for hazardous waste disposal. This typically

involves submitting a request to the Environmental Health and Safety (EHS) department.

Provide accurate and complete information about the waste stream on the disposal request

form.

EHS personnel will arrange for the collection, transportation, and ultimate disposal of the

waste in accordance with regulatory requirements.

Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of 14,15-EE-5(Z)-
E.
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Step 1: Waste Generation
(14,15-EE-5(Z)-E)

Step 2: Don Personal
Protective Equipment (PPE)

Step 3: Segregate Waste into
Designated Container

Step 4: Securely Cap and
Label Container

Step 5: Store in Satellite
Accumulation Area

Step 6: Submit Waste
Disposal Request to EHS

Step 7: EHS Collection
and Final Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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